3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-(2,4-dichloro-5-fluorophenyl)-2-(3-methylphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C17H11Cl2FN2O2/c1-9-3-2-4-10(5-9)22-16(17(23)24)8-15(21-22)11-6-14(20)13(19)7-12(11)18/h2-8H,1H3,(H,23,24)
• InChI Key: HEMGJEQMDBBDMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=CC(=N2)C3=CC(=C(C=C3Cl)Cl)F)C(=O)O
• Molecular Formula: C17H11Cl2FN2O2
• Molecular Weight: 365.2 g/mol
• CAS RN: 618382-90-4

Description

3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "DCFPyL" and is a small-molecule inhibitor of prostate-specific membrane antigen (PSMA). PSMA is a transmembrane protein that is overexpressed in prostate cancer cells, making it an attractive target for the development of imaging agents and therapeutic drugs.

Mechanism of Action

DCFPyL binds to 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid on the surface of prostate cancer cells, which allows for the selective targeting of these cells. Upon binding, DCFPyL is internalized into the cell, where it inhibits the enzymatic activity of 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid. This inhibition leads to the accumulation of 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid in the cell, which can be detected by PET imaging.
Biochemical and Physiological Effects:
DCFPyL has been shown to have minimal off-target effects and is well-tolerated in preclinical studies. In addition to its potential use as a diagnostic imaging agent, DCFPyL may also have therapeutic applications. By inhibiting 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid, DCFPyL may be able to slow the growth and spread of prostate cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCFPyL is its high specificity for 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid-expressing cells. This allows for the selective targeting of prostate cancer cells, which can improve the accuracy of diagnostic imaging and potentially enhance the efficacy of therapeutic interventions. However, the use of DCFPyL is limited by its relatively short half-life, which requires the use of on-site cyclotron facilities for PET imaging.

Future Directions

There are several potential future directions for the use of DCFPyL in scientific research. One area of interest is the development of new 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid-targeted imaging agents that can be used in combination with DCFPyL to improve the accuracy of prostate cancer diagnosis and staging. Additionally, research is ongoing to evaluate the use of DCFPyL as a therapeutic agent for the treatment of prostate cancer. Finally, there is interest in exploring the use of DCFPyL in other 3-(2,4-Dichloro-5-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazole-5-carboxylic acid-expressing cancers, such as renal cell carcinoma and glioblastoma.

Scientific Research Applications

DCFPyL has been extensively studied for its potential use in the diagnosis and treatment of prostate cancer. In particular, it has been evaluated as a PET imaging agent for the detection of prostate cancer metastases. PET imaging with DCFPyL has been shown to be highly sensitive and specific for the detection of prostate cancer, even at low levels of disease.